Efficient enantioselective synthesis of pyrazolines and isoxazolines enabled by an iridium-catalyzed intramolecular allylic substitution reaction†
Organic Chemistry Frontiers Pub Date: 2022-04-04 DOI: 10.1039/D2QO00147K
Abstract
An efficient Ir-catalyzed enantioselective intramolecular allylic substitution reaction of 2-tosylhydrazono or hydroxyimino carbonates for the synthesis of five-, six- and seven-membered heterocycles containing N–N and N–O bonds has been achieved.

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Journal Name:Organic Chemistry Frontiers
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CAS no.: 52287-46-4